(1S,2R,6S,7R)-4-[[(1R,2R)-2-[[4-(1,2-benzothiazol-3-yl)-1-oxidopiperazin-1-ium-1-yl]methyl]cyclohexyl]methyl]-4-azatricyclo[5.2.1.02,6]decane-3,5-dione

• IUPAC Name: (1S,2R,6S,7R)-4-[[(1R,2R)-2-[[4-(1,2-benzothiazol-3-yl)-1-oxidopiperazin-1-ium-1-yl]methyl]cyclohexyl]methyl]-4-azatricyclo[5.2.1.02,6]decane-3,5-dione
• InChI: InChI=1S/C28H36N4O3S/c33-27-24-18-9-10-19(15-18)25(24)28(34)31(27)16-20-5-1-2-6-21(20)17-32(35)13-11-30(12-14-32)26-22-7-3-4-8-23(22)36-29-26/h3-4,7-8,18-21,24-25H,1-2,5-6,9-17H2/t18-,19+,20-,21-,24+,25-/m0/s1
• InChI Key: HFNFEWDWVQOXRX-CVTJIBDQSA-N
• Canonical SMILES: C1CCC(C(C1)CN2C(=O)C3C4CCC(C4)C3C2=O)C[N+]5(CCN(CC5)C6=NSC7=CC=CC=C76)[O-]
• Isomeric SMILES: C1CC[C@H]([C@@H](C1)CN2C(=O)[C@H]3[C@@H]4CC[C@@H](C4)[C@H]3C2=O)C[N+]5(CCN(CC5)C6=NSC7=CC=CC=C76)[O-]
• Molecular Formula: C28H36N4O3S
• Molecular Weight: 508.7 g/mol

Description

(1S,2R,6S,7R)-4-[[(1R,2R)-2-[[4-(1,2-benzothiazol-3-yl)-1-oxidopiperazin-1-ium-1-yl]methyl]cyclohexyl]methyl]-4-azatricyclo[5.2.1.02,6]decane-3,5-dione, also known as this compound, is a useful research compound. Its molecular formula is C28H36N4O3S and its molecular weight is 508.681. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Crystal Structure Analysis

A study by Zhang et al. (2012) on Lurasidone hydrochloride , which shares a similar structural framework with the compound , provides insights into its crystal structure. The research highlights the importance of N—H⋯Cl hydrogen bonds in linking anions and cations, further stabilized by C—H⋯π and C—H⋯O interactions. This structural analysis is crucial for understanding the compound's chemical behavior and potential applications in drug design (Zhang et al., 2012).

Anticonvulsant Activity and Neurotoxic Properties

Research by Obniska et al. (2006) explores the anticonvulsant activity and neurotoxic properties of N-[(4-arylpiperazin-1-yl)-alkyl]-2-azaspiro[4.5]decane-1,3-dione derivatives, closely related to our compound of interest. This study reveals that modifications to the cyclohexane ring, introducing an aromatic area, significantly impact anticonvulsant activity and neurotoxicity. The findings contribute to the development of new therapeutic agents with improved safety profiles (Obniska et al., 2006).

Serotonin Receptor Affinity

Another study by Obniska et al. (2006) investigates the serotonin 5-HT1A and 5-HT2A receptor affinities of derivatives similar to the compound . This research is pivotal for the development of novel psychiatric drugs, demonstrating the importance of the spacer between the amide fragment and the 4-arylpiperazine moiety in determining functional 5-HT1A/5-HT2A properties (Obniska et al., 2006).

Molecular Docking Studies

Ranjith et al. (2022) conducted molecular docking studies on a structurally similar compound, focusing on its potential for treating cardiovascular and cerebrovascular diseases. These studies provide a theoretical foundation for understanding how such compounds interact with biological targets, highlighting their therapeutic potential (Ranjith et al., 2022).

Mechanism of Action

Target of Action

Lurasidone Piperazine N-Oxide, also known as (1S,2R,6S,7R)-4-[[(1R,2R)-2-[[4-(1,2-benzothiazol-3-yl)-1-oxidopiperazin-1-ium-1-yl]methyl]cyclohexyl]methyl]-4-azatricyclo[5.2.1.02,6]decane-3,5-dione, primarily targets Dopamine-2 (D2) , 5-HT2A , and 5-HT7 receptors . These receptors play a crucial role in neurotransmission, affecting mood, cognition, and behavior .

Mode of Action

Lurasidone acts as a potent antagonist at D2, 5-HT2A, and 5-HT7 receptors, and as a partial agonist at 5-HT1A receptors . By blocking D2 and 5-HT2A receptors, it can improve cognition and reduce negative symptoms of psychoses . The antagonism of serotonin receptors can also reduce the extrapyramidal side effects often associated with typical antipsychotics .

Biochemical Pathways

Its antagonistic action on d2 and 5-ht2a receptors is thought to modulate the dopamine and serotonin neurotransmission pathways, which are implicated in conditions like schizophrenia and bipolar disorder .

Pharmacokinetics

Lurasidone is primarily metabolized by cytochrome P450 (CYP) 3A4 . It reaches peak plasma concentrations within 1–3 hours following administration, and its elimination half-life is between 18 to 40 hours . It is mostly eliminated in the feces (~80%) and urine (~9%) . The drug’s pharmacokinetics are approximately dose-proportional within the approved dosing range .